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Compound of Interest

Compound Name:
4-Hydroxy Atorvastatin-d5

(calcium)

Cat. No.: B12415462 Get Quote

CAS Number: 265989-45-5[1][2]

Executive Summary
4-Hydroxy Atorvastatin-d5 (calcium) is the deuterated calcium salt form of the primary active

metabolite of Atorvastatin.[1] It serves as the "gold standard" Internal Standard (IS) for the

quantification of Atorvastatin metabolites in biological matrices (plasma, urine, tissue) using LC-

MS/MS. By mirroring the physicochemical properties and ionization efficiency of the target

analyte while providing a distinct mass shift (+5 Da), it effectively compensates for matrix

effects, extraction variability, and ionization suppression.
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Property Specification

Chemical Name 4-Hydroxy Atorvastatin-d5 Calcium Salt

CAS Number 265989-45-5

Synonyms
p-Hydroxy Atorvastatin-d5 calcium; Atorvastatin

Metabolite M2-d5

Molecular Formula
C₆₆H₆₀D₁₀CaF₂N₄O₁₂ (Dimer) / C₃₃H₂₉D₅FN₂O₆

(Monomer anion)

Molecular Weight ~1199.42 g/mol (Calcium Salt Dimer)

Isotopic Purity ≥ 99% Deuterium enrichment

Label Position Phenyl-d5 (on the pyrrole C3 position)

Solubility
Soluble in DMSO, Methanol; Slightly soluble in

Water

Appearance Off-white to pale yellow solid

Storage -20°C, Hygroscopic (Desiccate)

Structural Context
The "d5" label is typically located on the phenyl ring attached to the C3 position of the pyrrole

core. This positioning is critical because it ensures the label is retained in the primary mass

spectrometric fragment (m/z 445), distinguishing it from the unlabeled metabolite fragment (m/z

440).

Metabolic Pathway & Role in DMPK
Atorvastatin is extensively metabolized by CYP3A4 in the liver. The primary metabolic

pathways involve hydroxylation at the ortho and para positions of the phenyl-amide side chain.

Parent: Atorvastatin[3][4][5][6][7][8][9][10][11]

Metabolite: 4-Hydroxy Atorvastatin (Active)[1][12][13]
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Internal Standard: 4-Hydroxy Atorvastatin-d5 (Tracks the metabolite specifically)[1][8][12][13]

[14]
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Figure 1: Metabolic pathway of Atorvastatin highlighting the formation of the 4-Hydroxy

metabolite.[1]

Experimental Protocol: LC-MS/MS Quantification
This protocol outlines the quantification of 4-Hydroxy Atorvastatin in human plasma using the

d5-calcium salt as the Internal Standard.[1]

A. Reagent Preparation[5][10][11]
Stock Solution: Dissolve 1 mg of 4-Hydroxy Atorvastatin-d5 (calcium) in 1 mL of Methanol

(1 mg/mL). Store at -80°C.

Working IS Solution: Dilute stock to 50 ng/mL in 50:50 Acetonitrile:Water.

Extraction Solvent: Acetonitrile with 0.1% Formic Acid (cold).[1]

B. Sample Preparation (Protein Precipitation)[1][9][12]
Aliquot: Transfer 50 µL of plasma sample into a 96-well plate or microcentrifuge tube.

IS Addition: Add 10 µL of Working IS Solution (50 ng/mL). Vortex gently.

Precipitation: Add 200 µL of Extraction Solvent (Cold Acetonitrile + 0.1% FA).

Agitation: Vortex for 2 minutes at high speed.
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Centrifugation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

Transfer: Transfer 100 µL of supernatant to a clean vial.

Dilution: Dilute with 100 µL of Water (to match initial mobile phase).

C. LC-MS/MS Conditions[1][9]
Chromatography (LC)

Column: C18 Reverse Phase (e.g., Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm).

[1]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient:

0.0 min: 30% B

3.0 min: 90% B

3.5 min: 90% B

3.6 min: 30% B

5.0 min: Stop

Mass Spectrometry (MS)

Source: ESI Positive Mode.

Scan Mode: Multiple Reaction Monitoring (MRM).[1][8][9][13]
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

4-OH Atorvastatin 575.2 440.2 25

4-OH Atorvastatin-d5 580.2 445.2 25

Note: The transition 580.2 -> 445.2 confirms the d5 label is on the core pyrrole-phenyl ring,

which is retained after the loss of the hydroxylated amide side chain.
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Figure 2: Analytical workflow for sample processing and quantification.
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Data Interpretation & Validation
Linearity and Range

Linear Range: Typically 0.5 ng/mL to 100 ng/mL.

Weighting: 1/x² linear regression is recommended to improve accuracy at the lower limit of

quantification (LLOQ).

Isotopic Contribution
Ensure the d5 standard does not contain significant amounts of d0 (unlabeled) species

(<0.5%), as this will contribute to the analyte signal and bias results. Conversely, the high mass

shift (+5 Da) prevents "cross-talk" from the analyte into the IS channel.

Stability
4-Hydroxy Atorvastatin is sensitive to lactonization at low pH.[1]

Precaution: Keep samples cool (4°C) and avoid highly acidic buffers for long storage.

Equilibrium: In plasma, the acid and lactone forms exist in equilibrium.[5] The calcium salt

form of the reference standard is stable, but once dissolved, it should be used immediately

or frozen.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. para-Hydroxy Atorvastatin-d5 CalciuM Salt | C66H68CaF2N4O12 | CID 15968539 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Prediction of the Fragmentation Pathway of Atorvastatin De-Protonated Ion [scirp.org]

4. Physiologically based pharmacokinetic modeling of disposition and drug-drug interactions
for atorvastatin and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Physiologically‐Based Pharmacokinetic Modeling of Atorvastatin Incorporating Delayed
Gastric Emptying and Acid‐to‐Lactone Conversion - PMC [pmc.ncbi.nlm.nih.gov]

6. Prediction of the Fragmentation Pathway of Atorvastatin by Using High Resolution
Collision Induced Dissociation (HR-MS/MS) Spectral Information [scirp.org]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. akjournals.com [akjournals.com]

11. 4-Hydroxy Atorvastatin Hemicalcium Salt, TRC 1 mg | Buy Online | Toronto Research
Chemicals | Fisher Scientific [fishersci.ie]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: 4-Hydroxy Atorvastatin-d5 (Calcium)].
BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/15968539
https://pubchem.ncbi.nlm.nih.gov/compound/15968539
https://pubchem.ncbi.nlm.nih.gov/compound/15968539
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.trc-canada.com%2Fproduct-detail%2F%3FCatNum%3DH828937
https://www.benchchem.com/product/b12415462?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/15968539
https://pubchem.ncbi.nlm.nih.gov/compound/15968539
https://www.pharmaffiliates.com/en/parentapi/atorvastatin-impurities
https://www.scirp.org/journal/paperinformation?paperid=84793
https://pubmed.ncbi.nlm.nih.gov/26116278/
https://pubmed.ncbi.nlm.nih.gov/26116278/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6765700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6765700/
https://www.scirp.org/journal/paperinformation?paperid=75029
https://www.scirp.org/journal/paperinformation?paperid=75029
https://www.researchgate.net/publication/236941900_Separation_Characterization_and_Quantification_of_Atorvastatin_and_Related_Impurities_by_Liquid_Chromatography-Electrospray_Ionization_Mass_Spectrometry
https://www.researchgate.net/publication/281223405_LC-MSMS_method_for_quantification_of_atorvastatin_o_-hydroxyatorvastatin_p_-hydroxyatorvastatin_and_atorvastatin_lactone_in_rat_plasma
https://www.researchgate.net/publication/226757378_Development_and_Validation_of_Atorvastatin_by_LC-ESI-MS_and_Application_in_Bioequivalence_Research_in_Healthy_Chinese_Volunteers
https://www.akjournals.com/downloadpdf/view/journals/1326/28/3/article-p281.pdf
https://www.fishersci.ie/shop/products/4-hydroxy-atorvastatin-hemicalcium-salt-trc/30012672
https://www.fishersci.ie/shop/products/4-hydroxy-atorvastatin-hemicalcium-salt-trc/30012672
https://www.researchgate.net/publication/335791717_Determination_of_pioglitazone_its_metabolite_and_alogliptin_in_human_plasma_by_a_novel_LC-MSMS_method_application_to_a_pharmacokinetic_study
https://www.researchgate.net/publication/365379420_LC-MSMS-based_Metabolite_Quantitation_of_the_Antiviral_Prodrug_Baloxavir_Marboxil_a_New_Therapy_for_Acute_Uncomplicated_Influenza_in_Human_Plasma_Application_to_a_Human_Pharmacokinetic_Study
https://www.researchgate.net/publication/361838179_A_Validated_LC-MSMS_Method_for_Determination_of_Antiviral_Prodrug_Molnupiravir_in_Human_Plasma_and_its_Application_for_a_Pharmacokinetic_Modeling_Study_in_Healthy_Egyptian_Volunteers
https://www.benchchem.com/product/b12415462#4-hydroxy-atorvastatin-d5-calcium-cas-number
https://www.benchchem.com/product/b12415462#4-hydroxy-atorvastatin-d5-calcium-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12415462#4-hydroxy-atorvastatin-d5-calcium-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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